Cas no 501681-76-1 (1H-Pyrrolo[2,3-d]pyrimidine-4,6-dione, 2-amino-5,7-dihydro-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine-4,6-dione, 2-amino-5,7-dihydro-
• CAS No: 501681-76-1
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD32706694
• CID: 4006214
• PubChem ID: 135493708
• Update Time: 2025-04-22

1H-Pyrrolo[2,3-d]pyrimidine-4,6-dione, 2-amino-5,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine-4,6-dione, 2-amino-5,7-dihydro-
• 3H-Pyrrolo[2,3-d]pyrimidine-4,6-dione, 2-amino-5,7-dihydro-
• 2-Amino-5,7-dihydro-3H-pyrrolo[2,3-d]pyrimidine-4,6-dione
• 501681-76-1
• 2-Amino-1H-pyrrolo[2,3-d]pyrimidine-4,6(5H,7H)-dione
• NSC-344524
• D75838
• NSC344524
• CS-0097107

• MDL： MFCD32706694
• Inchi： 1S/C6H6N4O2/c7-6-9-4-2(5(12)10-6)1-3(11)8-4/h1H2,(H4,7,8,9,10,11,12)
• InChI Key： FPTWSHFGZQYMSC-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)C2CC(=O)NC=2N=1

Computed Properties

• Exact Mass: 166.04907545Da
• Monoisotopic Mass: 166.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines